Cas no 82499-06-7 (1H-Purine, 6-[(2-methylpropyl)thio]-)

• Product name: 1H-Purine, 6-[(2-methylpropyl)thio]-
• CAS No: 82499-06-7
• MF: C₉H₁₂N₄S
• MW: 208.28300
• CID: 987873
• PubChem ID: 95190

1H-Purine, 6-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[(2-methylpropyl)thio]-
• 6-iso-butylthiopurine
• NSC22768
• DTXSID90231780
• Purine, 6-(isobutylthio)-
• 6-((2-Methylpropyl)thio)purine
• NSC 22768
• BRN 0011530
• AI3-50263
• NSC-22768
• 1H-Purine, 6-((2-methylpropyl)thio)-
• 6-(isobutylthio)-7h-purine
• 6-(Isobutylthio)purine
• 82499-06-7

• Inchi： InChI=1S/C9H12N4S/c1-6(2)3-14-9-7-8(11-4-10-7)12-5-13-9/h4-6H,3H2,1-2H3,(H,10,11,12,13)
• InChI Key： HBFAIQHZZSJMFS-UHFFFAOYSA-N
• SMILES： CC(C)CSC1=NC=NC2=C1NC=N2

Computed Properties

• Exact Mass: 208.07800
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 79.76000
• LogP: 2.10100